(S)-2-Amino-1,1,1-trifluoropropane hydrochloride

• IUPAC Name: (2S)-1,1,1-trifluoropropan-2-amine;hydrochloride
• InChI: InChI=1S/C3H6F3N.ClH/c1-2(7)3(4,5)6;/h2H,7H2,1H3;1H/t2-;/m0./s1
• InChI Key: VLVCERQEOKPRTG-DKWTVANSSA-N
• Canonical SMILES: CC(C(F)(F)F)N.Cl
• Isomeric SMILES: C[C@@H](C(F)(F)F)N.Cl
• Molecular Formula: C3H7ClF3N
• DSSTOX Substance ID: DTXSID00517966
• Molecular Weight: 149.54 g/mol
• CAS RN: 125353-44-8

Description

“(S)-2-Amino-1,1,1-trifluoropropane hydrochloride” is likely a salt formed from the reaction of an organic base, specifically an amine, with hydrochloric acid. The “(S)” denotes the stereochemistry of the compound, indicating that it is the “left-handed” isomer of 2-Amino-1,1,1-trifluoropropane. The trifluoropropane part suggests that the compound contains a three-carbon chain with three fluorine atoms attached to one of the carbons. The “2-Amino” indicates that an amino group (-NH2) is attached to the second carbon in the chain.

Molecular Structure Analysis

The molecular structure of “(S)-2-Amino-1,1,1-trifluoropropane hydrochloride” would consist of a three-carbon chain, with three fluorine atoms attached to one of the carbons and an amino group attached to the second carbon. The presence of the hydrochloride indicates that the compound is likely a salt, with the chloride ion balancing the charge of the protonated amino group.

Chemical Reactions Analysis

As an amine hydrochloride, “(S)-2-Amino-1,1,1-trifluoropropane hydrochloride” would be expected to participate in reactions typical of amines. These could include reactions with acids, bases, and electrophiles. The trifluoropropane part of the molecule could also undergo reactions typical of alkyl groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of “(S)-2-Amino-1,1,1-trifluoropropane hydrochloride” would depend on factors such as its molecular structure, the presence of polar and nonpolar regions, and the presence of functional groups. As a hydrochloride salt of an amine, it would likely be soluble in water.

Scientific Research Applications

Synthesis and Characterization of Fluorinated Amino Acids

(S)-2-Amino-1,1,1-trifluoropropane hydrochloride has been a subject of interest in the synthesis and characterization of fluorinated amino acids. Pigza et al. (2009) demonstrated stereoselective syntheses of fluorinated amino acids, including (2S,3S)-4,4,4-trifluorovaline and (2S,4S)-5,5,5-trifluoroleucine, starting from 4,4,4-trifluoro-3-methylbutanoic acid. The process involved chiral oxazoline conversion, SeO2-promoted oxidative rearrangement, and face-selective hydrogenation, yielding amino acids as hydrochloride salts (Pigza, Quach, & Molinski, 2009). Similarly, Katagiri et al. (2011) described the preparation of optically pure α-trifluoromethyl-α-amino acids from N-tosyl-2-trifluoromethyl-2-alkyloxycarbonylaziridine, offering a route to β-substituted-α-trifluoromethyl-α-amino acids without racemization at the quaternary stereogenic center of the amino acid (Katagiri et al., 2011).

Fluorinated Probes in Biomolecular Studies

The compound also plays a role in biomolecular studies, particularly in 19F NMR. Ye et al. (2015) evaluated the chemical shift sensitivity of various trifluoromethyl probes, including 2-bromo-N-(4-(trifluoromethyl)phenyl)acetamide (BTFMA), for 19F NMR studies of proteins. Their research highlights the sensitivity of the 19F NMR chemical shift to the local environment, providing insights into protein conformers or states (Ye et al., 2015).

Development of Fluoroalkyl Amino Reagents

Furthermore, Schmitt et al. (2017) discussed the development of fluoroalkyl amino reagents for the introduction of the fluoro(trifluoromethoxy)methyl group onto arenes and heterocycles, highlighting their significance in medicinal and agricultural chemistry (Schmitt et al., 2017).

Novel Fluorinated Polyimides

In the field of material science, Chung and Hsiao (2008) synthesized novel organosoluble fluorinated polyimides from 1,6-bis(4-amino-2-trifluoromethylphenoxy)naphthalene and aromatic dianhydrides. These polyimides exhibited excellent thermal stability, low dielectric constants, and transparency, making them valuable in various industrial applications (Chung & Hsiao, 2008).

Safety And Hazards

The safety and hazards of “(S)-2-Amino-1,1,1-trifluoropropane hydrochloride” would depend on factors such as its reactivity, toxicity, and handling precautions. As with any chemical, appropriate safety measures should be taken when handling this compound.

Future Directions

The future directions of research on “(S)-2-Amino-1,1,1-trifluoropropane hydrochloride” would depend on its potential applications. These could include its use as a building block in the synthesis of more complex molecules, or its potential biological activity.

Citations

Evaluation of the Structure–Activity Relationship of Microtubule-Targeting 1,2,4-Triazolo[1,5-a]pyrimidines Identifies New Candidates for Neurodegenerative …

K Oukoloff, G Nzou, C Varricchio, B Lucero… - Journal of medicinal …, 2021 - ACS Publications

Studies in tau and Aβ plaque transgenic mouse models demonstrated that brain-penetrant microtubule (MT)-stabilizing compounds, including the 1,2,4-triazolo[1,5-a]pyrimidines, hold …

Number of citations: 19 pubs.acs.org